Cas no 1286728-99-1 (N-(1-phenylethyl)-1-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperidine-3-carboxamide)

• Product Name: N-(1-phenylethyl)-1-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperidine-3-carboxamide
• CAS No: 1286728-99-1
• MF: C₂₁H₂₄N₆O
• MW: 376.454863548279
• CID: 5869083
• PubChem ID: 52992989
• Update Time: 2025-11-02

N-(1-phenylethyl)-1-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-phenylethyl)-1-(6-pyrazol-1-ylpyridazin-3-yl)piperidine-3-carboxamide
• N-(1-phenylethyl)-1-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperidine-3-carboxamide
• F6149-0141
• VU0533433-1
• 1286728-99-1
• 1-(6-(1H-pyrazol-1-yl)pyridazin-3-yl)-N-(1-phenylethyl)piperidine-3-carboxamide
• AKOS024533704

• Inchi： 1S/C21H24N6O/c1-16(17-7-3-2-4-8-17)23-21(28)18-9-5-13-26(15-18)19-10-11-20(25-24-19)27-14-6-12-22-27/h2-4,6-8,10-12,14,16,18H,5,9,13,15H2,1H3,(H,23,28)
• InChI Key： GNJOYZOGGXECFT-UHFFFAOYSA-N
• SMILES： N1(C2=NN=C(N3C=CC=N3)C=C2)CCCC(C(NC(C2=CC=CC=C2)C)=O)C1

Computed Properties

• Exact Mass: 376.20115941g/mol
• Monoisotopic Mass: 376.20115941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 75.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on N-(1-phenylethyl)-1-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperidine-3-carboxamide

N-(1-phenylethyl)-1-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperidine-3-carboxamide (CAS 1286728-99-1): A Comprehensive Overview

N-(1-phenylethyl)-1-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperidine-3-carboxamide (CAS 1286728-99-1) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, with its unique molecular structure featuring a pyridazine core linked to a piperidine moiety and a phenylethyl group, exhibits promising potential in various applications. Its CAS number 1286728-99-1 serves as a unique identifier, ensuring precise recognition in scientific literature and databases.

The molecular formula of N-(1-phenylethyl)-1-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperidine-3-carboxamide is C21H24N6O, with a molecular weight of 376.46 g/mol. The compound's structure is characterized by the presence of a pyridazine ring, which is a six-membered heterocycle containing two nitrogen atoms, and a piperidine carboxamide group, contributing to its unique physicochemical properties. Researchers have shown increasing interest in this compound due to its potential interactions with biological targets, making it a subject of study in drug discovery and development.

One of the key areas where N-(1-phenylethyl)-1-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperidine-3-carboxamide has shown promise is in the modulation of specific enzyme systems. The pyridazine and pyrazole moieties in its structure are known to participate in hydrogen bonding and π-π stacking interactions, which are crucial for binding to protein targets. This has led to investigations into its potential as a lead compound for therapeutic applications, particularly in areas such as neurological disorders and metabolic diseases.

In recent years, the demand for novel small molecule modulators has surged, driven by advancements in precision medicine and personalized therapies. CAS 1286728-99-1 aligns with this trend, as its structural features make it a candidate for further optimization in drug design. The compound's piperidine-3-carboxamide group, in particular, is a common pharmacophore found in many FDA-approved drugs, enhancing its relevance in contemporary research.

The synthesis of N-(1-phenylethyl)-1-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperidine-3-carboxamide typically involves multi-step organic reactions, including condensation and cyclization processes. Researchers have explored various synthetic routes to improve yield and purity, with a focus on green chemistry principles to minimize environmental impact. The compound's pyridazine-pyrazole hybrid structure also offers opportunities for derivatization, enabling the creation of analogs with tailored properties.

From a commercial perspective, CAS 1286728-99-1 is available through specialized chemical suppliers catering to the pharmaceutical and biotechnology sectors. Its applications extend beyond drug discovery, including use as a reference standard in analytical chemistry and as a building block in materials science. The compound's stability under standard laboratory conditions makes it a practical choice for various experimental setups.

As the scientific community continues to explore the potential of N-(1-phenylethyl)-1-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperidine-3-carboxamide, its role in addressing unmet medical needs remains a focal point. With the rise of AI-driven drug discovery and computational chemistry, compounds like this are increasingly being screened in silico before advancing to in vitro and in vivo studies. This approach accelerates the identification of promising candidates while reducing costs and resource utilization.

In conclusion, N-(1-phenylethyl)-1-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperidine-3-carboxamide (CAS 1286728-99-1) represents a compelling example of modern medicinal chemistry. Its unique structural features, combined with its potential applications in therapeutics and beyond, make it a compound of significant interest to researchers and industry professionals alike. As scientific understanding evolves, so too will the opportunities to harness its full potential in innovative ways.